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Compound of Interest

Compound Name: Fertirelin

Cat. No.: B549972

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fertirelin is a synthetic analogue of Gonadotropin-Releasing Hormone (GnRH)
and is utilized in research to study the hypothalamic-pituitary-gonadal axis.[1] Like the
endogenous GnRH, Fertirelin acts as an agonist on the GnRH receptor (GnRHR), a G-protein
coupled receptor located on pituitary gonadotrope cells.[2][3] Initial binding stimulates the
synthesis and secretion of gonadotropins—Luteinizing Hormone (LH) and Follicle-Stimulating
Hormone (FSH).[4][5] However, prolonged exposure leads to receptor downregulation and
desensitization, ultimately suppressing gonadotropin release. This dual action makes Fertirelin
a valuable tool for studying reproductive endocrinology and for potential therapeutic
applications in hormone-dependent conditions. These protocols outline the in vitro
methodologies to investigate the cellular and molecular effects of Fertirelin.

Fertirelin (GnRH Receptor) Sighaling Pathway

Fertirelin binding to the GnRH receptor (GNnRHR) primarily activates the Gag/11 protein
subunit. This initiates a cascade involving phospholipase C (PLC), which hydrolyzes PIP2 into
inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
intracellular calcium (Ca?*), while DAG activates protein kinase C (PKC). These events
converge on the mitogen-activated protein kinase (MAPK) cascades, such as the ERK1/2
pathway, which in turn activate transcription factors to regulate the expression of gonadotropin
subunit genes (CGA for the a-subunit, LHB for the 3-subunit of LH, and FSHB for the [3-subunit
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of FSH). The elevation in intracellular calcium is also a critical signal for the secretion of stored
LH and FSH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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